Cas no 1804363-60-7 (2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1804363-60-7
• MF: C₁₀H₅ClF₆N₂O
• MW: 318.602922201157
• CID: 4844478
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H5ClF6N2O/c11-3-6-8(20-10(15,16)17)7(9(12,13)14)5(1-2-18)4-19-6/h4H,1,3H2
• InChI Key： VMKQGDIZVUGKLT-UHFFFAOYSA-N
• SMILES： ClCC1C(=C(C(F)(F)F)C(CC#N)=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile

Introduction to 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1804363-60-7)

2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and agrochemical research. Its molecular structure, characterized by a pyridine core substituted with various functional groups, makes it a versatile intermediate in the synthesis of bioactive molecules. The compound's unique combination of a chloromethyl group, trifluoromethoxy, and trifluoromethyl substituents on the pyridine ring endows it with distinct chemical properties that are highly valuable for medicinal chemistry applications.

The CAS No. 1804363-60-7 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory filings. This numbering system is crucial for maintaining consistency across global databases and research collaborations. The compound's structure not only reflects its synthetic utility but also hints at its potential biological activity, which has been explored in several cutting-edge studies.

In recent years, the demand for fluorinated compounds in drug development has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of multiple fluorine atoms in 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile aligns with this trend, making it an attractive scaffold for designing novel therapeutic agents. Researchers have leveraged its reactive chloromethyl group to introduce further modifications, leading to the development of compounds with potential applications in oncology, inflammation, and infectious diseases.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are critical targets in cancer therapy. The trifluoromethoxy and trifluoromethyl groups contribute to the compound's ability to interact with specific amino acid residues in protein targets, thereby enhancing drug efficacy. This has prompted investigations into its derivatives as potential candidates for preclinical testing.

The pyridine-5-acetonitrile moiety in the molecule further expands its synthetic possibilities. Acetonitrile functionalities are frequently employed in medicinal chemistry due to their ability to facilitate various chemical transformations while maintaining structural integrity. This feature has enabled chemists to explore diverse structural analogs of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile, each tailored to optimize pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry have also highlighted the importance of this compound in drug design. Molecular modeling studies have revealed that its structure can be engineered to improve binding interactions with therapeutic targets, offering a promising avenue for developing next-generation drugs. These computational insights have guided experimental efforts, leading to more efficient synthetic routes and improved yields.

The agrochemical sector has not been left out of the discourse surrounding this compound. Its structural features make it a valuable precursor for developing novel pesticides and herbicides. The ability to introduce various substituents while retaining biological activity has allowed researchers to create compounds that offer enhanced crop protection with reduced environmental impact.

Regulatory considerations play a pivotal role in the commercialization of 2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile. Compliance with international standards ensures that its use in pharmaceuticals and agrochemicals is safe and effective. Manufacturers must adhere to stringent guidelines regarding purity standards, synthesis methodologies, and toxicological assessments to gain regulatory approval.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic methodologies continue to emerge, offering new ways to harness its potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion,2-(Chloromethyl)-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1804363-60-7) stands as a testament to the ingenuity of modern chemical research. Its unique structure and versatile reactivity make it an indispensable tool in drug discovery and agricultural science. As our understanding of molecular interactions deepens, so too will the applications of this remarkable compound.